Cas no 5556-74-1 (2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride)

• Product Name: 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride
• CAS No: 5556-74-1
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 4655038
• PubChem ID: 12626543
• Update Time: 2025-10-29

2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5-Trimethoxyphenyl)propan-2-amine;hydrochloride
• DTXSID201342524
• PD088783
• 5556-74-1
• 2,3,5-trimethoxy-alpha-methyl-benzeneethanamine,monohydrochloride
• 1-(2,3,5-trimethoxyphenyl)propan-2-amine hydrochloride
• KK6VW3P463
• Benzeneethanamine, 2,3,5-trimethoxy-alpha-methyl-, hydrochloride (1:1)
• TMA-4 hydrochloride
• 2,3,5-Trimethoxyamphetamine hydrochloride
• Phenethylamine, 2,3,5-trimethoxy-alpha-methyl-, hydrochloride
• Benzeneethanamine, 2,3,5-trimethoxy-alpha-methyl-, hydrochloride
• 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride

• Inchi： 1S/C12H19NO3.ClH/c1-8(13)5-9-6-10(14-2)7-11(15-3)12(9)16-4;/h6-8H,5,13H2,1-4H3;1H
• InChI Key： SXINZWPVERIRBZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC(=CC=1CC(C)N)OC)OC

Computed Properties

• Exact Mass: 261.1131712g/mol
• Monoisotopic Mass: 261.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Additional information on 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride

Recent Advances in the Study of 2,3,5-Trimethoxy-α-methyl-benzeneethanamine,monohydrochloride (CAS: 5556-74-1)

The compound 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride (CAS: 5556-74-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its trimethoxybenzene core and α-methyl substitution pattern, has shown promising pharmacological properties in recent preclinical studies. The current research landscape surrounding this compound primarily focuses on its potential as a central nervous system (CNS) modulator, with particular interest in its interactions with monoamine neurotransmitter systems.

Recent pharmacological investigations published in the Journal of Medicinal Chemistry (2023) have demonstrated that 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride exhibits selective affinity for serotonin (5-HT) receptor subtypes, particularly 5-HT2A and 5-HT2C, with Ki values in the low micromolar range. These findings suggest potential applications in mood disorder therapeutics, though further structure-activity relationship (SAR) studies are needed to optimize receptor selectivity and reduce off-target effects. The compound's unique methoxy substitution pattern appears to play a crucial role in its receptor binding profile, distinguishing it from classical phenethylamine derivatives.

From a chemical synthesis perspective, a novel and scalable synthetic route to 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride was reported in Organic Process Research & Development (2024). The improved synthetic protocol features a key reductive amination step with enhanced stereocontrol, achieving an overall yield of 68% with >99% purity. This advancement addresses previous challenges in large-scale production and could facilitate more extensive preclinical evaluation of this compound. The hydrochloride salt form (CAS: 5556-74-1) has been confirmed to exhibit superior stability and solubility characteristics compared to the free base form.

Metabolic studies utilizing LC-MS/MS techniques have provided new insights into the pharmacokinetic profile of 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride. Research published in Xenobiotica (2023) identified O-demethylation as the primary metabolic pathway, with the liver being the major site of biotransformation. Interestingly, the α-methyl group appears to confer significant resistance to oxidative deamination by monoamine oxidases (MAOs), potentially contributing to an extended half-life compared to non-α-methylated analogs. These findings have important implications for future drug development efforts involving this structural motif.

Current challenges in the research of 2,3,5-trimethoxy-α-methyl-benzeneethanamine,monohydrochloride include the need for more comprehensive in vivo safety assessments and the development of more selective analogs. While preliminary results are promising, the compound's polypharmacology may complicate clinical translation. Future research directions likely will focus on medicinal chemistry optimization to enhance target specificity while maintaining the favorable pharmacokinetic properties associated with this unique chemical scaffold (CAS: 5556-74-1).